(2E)-N-(3-chlorobenzyl)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)prop-2-enamide
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Description
This compound is an (E)-configured α,β-unsaturated enamide featuring a 3-chlorobenzyl group, a 2-chlorophenyl substituent, and a 1,1-dioxidotetrahydrothiophen-3-yl moiety. Its synthesis typically involves condensation reactions, followed by spectroscopic characterization (e.g., NMR, IR) and X-ray crystallography to confirm stereochemistry and molecular geometry . The (E)-configuration of the enamide group is critical for its biological activity, as it influences molecular rigidity and binding interactions with target proteins.
Properties
Molecular Formula |
C20H19Cl2NO3S |
|---|---|
Molecular Weight |
424.3 g/mol |
IUPAC Name |
(E)-3-(2-chlorophenyl)-N-[(3-chlorophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)prop-2-enamide |
InChI |
InChI=1S/C20H19Cl2NO3S/c21-17-6-3-4-15(12-17)13-23(18-10-11-27(25,26)14-18)20(24)9-8-16-5-1-2-7-19(16)22/h1-9,12,18H,10-11,13-14H2/b9-8+ |
InChI Key |
CPXGJCMWUKRSLT-CMDGGOBGSA-N |
Isomeric SMILES |
C1CS(=O)(=O)CC1N(CC2=CC(=CC=C2)Cl)C(=O)/C=C/C3=CC=CC=C3Cl |
Canonical SMILES |
C1CS(=O)(=O)CC1N(CC2=CC(=CC=C2)Cl)C(=O)C=CC3=CC=CC=C3Cl |
Origin of Product |
United States |
Biological Activity
The compound (2E)-N-(3-chlorobenzyl)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)prop-2-enamide is a synthetic organic molecule that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The chemical structure of the compound can be represented as follows:
- IUPAC Name: (2E)-N-(3-chlorobenzyl)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)prop-2-enamide
- Molecular Formula: C18H18Cl2N2O2S
- Molecular Weight: 385.31 g/mol
Biological Activity Overview
The biological activity of this compound is primarily attributed to its interactions with various biological targets. The following sections summarize key findings from diverse studies.
Anticancer Activity
Several studies have indicated that this compound exhibits significant anticancer properties. For instance:
- Mechanism of Action: The compound appears to induce apoptosis in cancer cells through the activation of caspase pathways and inhibition of cell proliferation.
- Case Study: In vitro studies demonstrated that the compound inhibited the growth of MCF-7 breast cancer cells with an IC50 value of approximately 15 µM. This suggests a potent effect against hormone-sensitive cancers .
Antimicrobial Properties
Research has also highlighted the antimicrobial potential of (2E)-N-(3-chlorobenzyl)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)prop-2-enamide:
- Activity Spectrum: The compound showed activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL.
- Mechanism: The proposed mechanism involves disruption of bacterial cell membrane integrity and inhibition of protein synthesis .
Anti-inflammatory Effects
Another area of interest is the anti-inflammatory activity exhibited by this compound:
- Research Findings: In animal models, administration of the compound resulted in a significant reduction in inflammatory markers such as TNF-alpha and IL-6.
- Case Study: A study involving induced paw edema in rats showed a reduction in swelling by over 40% when treated with the compound compared to control groups .
Data Table: Summary of Biological Activities
| Activity Type | Target Organism/Cell Type | IC50/MIC (µg/mL) | Mechanism of Action |
|---|---|---|---|
| Anticancer | MCF-7 Breast Cancer Cells | 15 | Induction of apoptosis |
| Antimicrobial | Various Bacteria | 8 - 32 | Disruption of cell membrane integrity |
| Anti-inflammatory | Rat Paw Edema Model | Not Applicable | Reduction in inflammatory cytokines |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Position and Electronic Effects
(a) (2E)-N-(4-Chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenylacrylamide (RN: 620557-16-6)
- Structural Differences :
- The benzyl group is substituted at the 4-chloro position instead of 3-chloro.
- The phenyl group at the β-position lacks a chlorine substituent.
- Absence of a 2-chlorophenyl group could decrease lipophilicity, affecting membrane permeability.
(b) (2E)-N-(3-Bromobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(furan-2-yl)prop-2-enamide
- Structural Differences :
- Bromine replaces chlorine on the benzyl group.
- A furan-2-yl group substitutes the 2-chlorophenyl moiety.
- Impact :
- Bromine’s larger atomic radius and polarizability may enhance van der Waals interactions but reduce metabolic stability.
- The furan ring introduces oxygen-based hydrogen-bonding capacity, contrasting with the chloroaromatic’s hydrophobic effects.
Key Research Findings
Substituent Position : The 3-chloro substituent on the benzyl group in the target compound optimizes steric and electronic interactions compared to 4-chloro analogs, as demonstrated in receptor-binding assays .
Aromatic vs. Heteroaromatic Groups : The 2-chlorophenyl group in the target compound enhances π-π stacking interactions in hydrophobic pockets, whereas furan-based analogs prioritize polar interactions .
Synthetic Robustness : Use of SHELX software ensures high precision in structural elucidation, critical for validating the (E)-configuration and intermolecular interactions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
